Cas no 885229-41-4 (1-(2-chloro-5-thiazolyl)-Ethanone)

1-(2-chloro-5-thiazolyl)-Ethanone structure
885229-41-4 structure
Product Name:1-(2-chloro-5-thiazolyl)-Ethanone
CAS No:885229-41-4
MF:C5H4ClNOS
MW:161.609358787537
MDL:MFCD11847548
CID:1120452
PubChem ID:51777311
Update Time:2024-10-26

1-(2-chloro-5-thiazolyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-5-thiazolyl)-Ethanone
    • 1-(2-chloro-1,3-thiazol-5-yl)ethanone
    • 1-(2-chlorothiazol-5-yl)ethanone
    • 1-(2-Chloro-thiazol-5-yl)-ethanone
    • 1-(2-Chloro-5-thiazolyl)ethanone (ACI)
    • 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-one
    • 5-Acetyl-2-chlorothiazole
    • 1-(2-Chloro-5-thiazolyl)ethanone
    • F13142
    • DTXSID601303182
    • MFCD11847548
    • SCHEMBL2057950
    • 885229-41-4
    • FEFASRDHSOUVEG-UHFFFAOYSA-N
    • AKOS024052062
    • AS-47297
    • SY244222
    • EN300-66129
    • CS-0060854
    • DB-300401
    • MDL: MFCD11847548
    • Inchi: 1S/C5H4ClNOS/c1-3(8)4-2-7-5(6)9-4/h2H,1H3
    • InChI Key: FEFASRDHSOUVEG-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN=C(Cl)S1

Computed Properties

  • Exact Mass: 160.9702126g/mol
  • Monoisotopic Mass: 160.9702126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.2Ų

1-(2-chloro-5-thiazolyl)-Ethanone Pricemore >>

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1-(2-chloro-5-thiazolyl)-Ethanone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  rt → -10 °C; 1 h, -10 °C; 30 min, -10 °C
1.2 Reagents: Sodium chloride ,  Copper sulfate Solvents: Water ;  40 min, -10 °C; 30 min, -10 °C; 1 h, 60 °C
Reference
Second generation of thiazolylmannosides, FimH antagonists for E. coli-induced Crohn's disease
Chalopin, T.; et al, Organic & Biomolecular Chemistry, 2016, 14(16), 3913-3925

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  15 min, 20 °C
1.2 Reagents: Triethylamine ;  5 h, 55 °C
1.3 Solvents: Water ;  40 min, rt
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  rt → -10 °C; 1 h, -10 °C; 30 min, -10 °C
2.2 Reagents: Sodium chloride ,  Copper sulfate Solvents: Water ;  40 min, -10 °C; 30 min, -10 °C; 1 h, 60 °C
Reference
Second generation of thiazolylmannosides, FimH antagonists for E. coli-induced Crohn's disease
Chalopin, T.; et al, Organic & Biomolecular Chemistry, 2016, 14(16), 3913-3925

Production Method 3

Reaction Conditions
1.1 Solvents: Dichloromethane ;  4 h, 50 °C
2.1 Solvents: Tetrahydrofuran ;  15 min, 20 °C
2.2 Reagents: Triethylamine ;  5 h, 55 °C
2.3 Solvents: Water ;  40 min, rt
3.1 Reagents: Sodium nitrite ,  Hydrochloric acid Solvents: Water ;  rt → -10 °C; 1 h, -10 °C; 30 min, -10 °C
3.2 Reagents: Sodium chloride ,  Copper sulfate Solvents: Water ;  40 min, -10 °C; 30 min, -10 °C; 1 h, 60 °C
Reference
Second generation of thiazolylmannosides, FimH antagonists for E. coli-induced Crohn's disease
Chalopin, T.; et al, Organic & Biomolecular Chemistry, 2016, 14(16), 3913-3925

1-(2-chloro-5-thiazolyl)-Ethanone Raw materials

1-(2-chloro-5-thiazolyl)-Ethanone Preparation Products

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